Cas no 437701-80-9 (1H-Pyrazole-4-carboxamide)

• Product Name: 1H-Pyrazole-4-carboxamide
• CAS No: 437701-80-9
• MF: C₄H₅N₃O
• MW: 111.101999998093
• MDL: MFCD10001535
• CID: 1069757
• Update Time: 2025-04-20

1H-Pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide
• 4-Pyrazolecarboxamide
• 1H-pyrazol-4-carboxylic acid ethyl ester
• 1H-pyrazole-4-carboxylic acid amide
• 1H-pyrazole-4-carboxylic acid ethyl ester
• 4-ethoxycarbonylpyrazole
• 4-Pyrazolecarboxylic Acid Ethyl Ester
• AG-F-32335
• ethyl 1H-pyrazol-4-carboxylate
• Ethyl pyrazole-4-carboxylate
• ethyl4-pyrazolecarboxylate
• SBB062799
• pyrazole-4-carboxamide
• ZVXKYWHJBYIYNI-UHFFFAOYSA-N
• STK353350
• SBB026422
• 3575AE
• TRA0173166
• SY031430
• ST45134928
• Z840637316

• MDL： MFCD10001535
• Inchi： 1S/C4H5N3O/c5-4(8)3-1-6-7-2-3/h1-2H,(H2,5,8)(H,6,7)
• InChI Key： ZVXKYWHJBYIYNI-UHFFFAOYSA-N
• SMILES： O=C(C1C=NNC=1)N

Computed Properties

• Exact Mass: 111.04335
• Monoisotopic Mass: 111.043261792 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 111.10
• XLogP3: -0.9
• Topological Polar Surface Area: 71.8

Experimental Properties

• PSA: 71.77

1H-Pyrazole-4-carboxamide Security Information

• HazardClass：IRRITANT